Cas no 2228813-59-8 (1-(2-chloro-6-methylphenyl)propan-2-ol)

1-(2-chloro-6-methylphenyl)propan-2-ol structure
2228813-59-8 structure
Product Name:1-(2-chloro-6-methylphenyl)propan-2-ol
CAS No:2228813-59-8
MF:C10H13ClO
MW:184.662622213364
CID:5849442
PubChem ID:165634097
Update Time:2023-12-27

1-(2-chloro-6-methylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(2-chloro-6-methylphenyl)propan-2-ol
    • 2228813-59-8
    • EN300-1979282
    • Inchi: 1S/C10H13ClO/c1-7-4-3-5-10(11)9(7)6-8(2)12/h3-5,8,12H,6H2,1-2H3
    • InChI Key: OOTZTLWORGVBPY-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(C)=C1CC(C)O

Computed Properties

  • Exact Mass: 184.0654927g/mol
  • Monoisotopic Mass: 184.0654927g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 20.2Ų

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1979282-0.05g
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$468.0 2023-09-16
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Enamine
EN300-1979282-10.0g
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$4360.0 2023-06-03
Enamine
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